![molecular formula C8H11F3N2O3 B2759777 1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate CAS No. 1609406-87-2](/img/structure/B2759777.png)
1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate
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Description
1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 269.23 g/mol. The compound is commonly used in pharmaceutical research and development due to its potential therapeutic applications.
Scientific Research Applications
- IMes ligated-rhodium complex : Researchers have utilized this compound to synthesize IMes (1,3-bis(2,4,6-trimethylphenyl)imidazol-2-ylidene) ligated-rhodium complexes. These complexes serve as catalysts for the selective hydrogenation of substituted aryl and heteroaryl boronate esters to cis-substituted borylated cycloalkanes .
- Drug Design : Imidazole-containing compounds play a crucial role in drug discovery. Researchers explore their potential as scaffolds for designing novel drugs. The unique structure of 1,4,5-Trimethyl-1,3-dihydro-2H-imidazol-2-one trifluoroacetate may offer opportunities for developing new therapeutic agents .
Catalysis and Ligands
Medicinal Chemistry
properties
IUPAC Name |
2,2,2-trifluoroacetic acid;3,4,5-trimethyl-1H-imidazol-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O.C2HF3O2/c1-4-5(2)8(3)6(9)7-4;3-2(4,5)1(6)7/h1-3H3,(H,7,9);(H,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XNHCEUQLHQJRGX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N(C(=O)N1)C)C.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate |
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